Cas no 1256819-55-2 (methyl 4-bromo-3-hydroxypyridine-2-carboxylate)

• Product Name: methyl 4-bromo-3-hydroxypyridine-2-carboxylate
• CAS No: 1256819-55-2
• MF: C₇H₆BrNO₃
• MW: 232.0314412117
• CID: 4582609
• Update Time: 2025-10-22

methyl 4-bromo-3-hydroxypyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 4-bromo-3-hydroxypicolinate
• methyl 4-bromo-3-hydroxypyridine-2-carboxylate

• Inchi： 1S/C7H6BrNO3/c1-12-7(11)5-6(10)4(8)2-3-9-5/h2-3,10H,1H3
• InChI Key： MBQNMLIBPKTDMP-UHFFFAOYSA-N
• SMILES： BrC1C=CN=C(C(=O)OC)C=1O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 176
• XLogP3: 1.9
• Topological Polar Surface Area: 59.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on methyl 4-bromo-3-hydroxypyridine-2-carboxylate

methyl 4-bromo-3-hydroxypyridine-2-carboxylate: A Promising Compound in Pharmaceutical Research

methyl 4-bromo-3-hydroxypyridine-2-carboxylate, with the chemical formula C₈H₈BrNO₃ and CAS number 1256819-55-2, has emerged as a significant molecule in the field of medicinal chemistry. This compound belongs to the class of pyridine derivatives, which are widely studied for their diverse biological activities. The unique structural features of methyl 4-bromo-3-hydroxypyridine-2-carboxylate make it a valuable candidate for drug development, particularly in the context of targeting metabolic disorders and neurodegenerative diseases.

Recent studies have highlighted the potential of methyl 4-bromo-3-hydroxypyridine-2-carboxylate as a lead compound for the design of novel therapeutics. In a 2023 publication in Journal of Medicinal Chemistry, researchers demonstrated that this compound exhibits significant antidiabetic properties by modulating glucose metabolism pathways. The 4-bromo substituent at the pyridine ring plays a critical role in enhancing the compound's interaction with specific enzymes involved in carbohydrate metabolism. This finding aligns with the growing interest in pyridine-based drugs for the management of type 2 diabetes.

The 3-hydroxypyridine moiety in methyl 4-bromo-3-hydroxypyridine-2-carboxylate is particularly noteworthy for its potential to form hydrogen bonds with target proteins. This property is crucial for the development of selective inhibitors for various kinases, which are implicated in cancer progression. A 2024 study published in ACS Medicinal Chemistry Letters reported that derivatives of this compound showed promising inhibitory activity against the ALK (Anaplastic Lymphoma Kinase) receptor, a key target in non-small cell lung cancer (NSCLC) therapy.

The synthesis of methyl 4-bromo-3-hydroxypyridine-2-carboxylate typically involves multi-step organic reactions, including nucleophilic substitution and esterification processes. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly synthesis routes. For instance, a 2023 article in Green Chemistry described the use of microwave-assisted protocols to enhance the yield and reduce reaction times. These improvements are critical for the scalability of methyl 4-bromo-3-hydroxypyridine-2-carboxylate in industrial applications.

Pharmacological studies on methyl 4-bromo-3-hydroxypyridine-2-carboxylate have also revealed its potential as a neuroprotective agent. In a 2024 preclinical study, this compound was shown to reduce oxidative stress in neuronal cells, suggesting its application in the treatment of neurodegenerative disorders such as Alzheimer's disease. The hydroxyl group at the 3-position of the pyridine ring is believed to contribute to its antioxidant properties by scavenging free radicals.

The structural versatility of methyl 4-bromo-3-hydroxypyridine-2-carboxylate allows for the design of diverse analogs with tailored biological activities. Researchers have explored modifications to the carboxylate group to enhance solubility and bioavailability. A 2023 review in Drug Discovery Today highlighted the importance of these modifications in improving the therapeutic index of pyridine-based drugs. Such efforts are essential for overcoming the limitations of traditional small molecule therapeutics.

Moreover, the 4-bromo substitution in methyl 4-bromo-3-hydroxypyridine-2-carboxylate has been linked to enhanced metabolic stability. This characteristic is particularly important for drugs that require prolonged action in the body. A 2024 study in European Journal of Medicinal Chemistry demonstrated that the bromine atom at the 4-position increases the compound's resistance to enzymatic degradation, thereby extending its half-life in vivo.

The application of methyl 4-bromo-3-hydroxypyridine-2-carboxylate extends beyond traditional therapeutic areas. Recent research has explored its potential in the development of targeted drug delivery systems. By conjugating this compound with specific ligands, scientists have created nanoparticles capable of delivering therapeutic agents to diseased tissues with high precision. This approach is particularly relevant in the treatment of solid tumors and other conditions requiring localized drug action.

Despite its promising properties, the development of methyl 4-bromo-3-hydroxypyridine-2-carboxylate as a therapeutic agent faces challenges related to toxicity and off-target effects. Ongoing studies aim to address these issues through structure-activity relationship (SAR) analysis and computational modeling. A 2023 article in Computational Biology and Chemistry described the use of machine learning algorithms to predict the biological activity of derivatives of this compound, accelerating the drug discovery process.

In conclusion, methyl 4-bromo-3-hydroxypyridine-2-carboxylate represents a significant advancement in medicinal chemistry. Its unique structure and biological activities make it a promising candidate for the treatment of various diseases. Continued research into its properties and applications is expected to yield new therapeutic options that address unmet medical needs. The ongoing exploration of this compound underscores the importance of pyridine derivatives in modern drug development.

As the field of medicinal chemistry continues to evolve, the role of methyl 4-bromo-3-hydroxypyridine-2-carboxylate is likely to expand. Future studies may focus on its potential in combination therapies, where it could synergize with existing drugs to enhance treatment outcomes. The interdisciplinary approach involving chemistry, biology, and computational sciences will be crucial in unlocking the full potential of this compound. The journey of methyl 4-bromo-3-hydroxypyridine-2-carboxylate from a synthetic molecule to a therapeutic agent exemplifies the dynamic nature of drug discovery and its impact on human health.